Cas no 28077-64-7 (Acetophenone-d5)

• Product Name: Acetophenone-d5
• CAS No: 28077-64-7
• MF: C₈H₈O
• MW: 125.179330825806
• MDL: MFCD00064446
• CID: 253925
• Update Time: 2025-11-02

Acetophenone-d5 Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(phenyl-d5)-
• ACETOPHENONE, [2,3,4,5,6-D5]
• Acetophenone-d5
• ACETOPHENONE-D5,COLOURLESS LIQUID
• 1-Feniletanone-d5
• 1-Phenylethanone-d5
• 2',3',4',5',6'-pentadeuteroacetophenone
• Acetophenon-d5
• acetophenone-2,3,4,5,6-d5
• Acetylbenzene-d5
• Hypnon-d5
• Hypnone-d5

• MDL： MFCD00064446
• Inchi： 1S/C8H8O/c1-7(9)8-5-3-2-4-6-8/h2-6H,1H3/i2D,3D,4D,5D,6D
• InChI Key： KWOLFJPFCHCOCG-VIQYUKPQSA-N
• SMILES： O=C(C)C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 125.08900
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.073 g/mL at 25 °C
• Melting Point: 19-20 °C(lit.)
• Boiling Point: 202 °C(lit.)
• Flash Point: 180 °F
• Refractive Index: n20/D 1.5335(lit.)
• PSA: 17.07000
• LogP: 1.88920
• Sensitiveness: Hygroscopic
• Solubility: Not available

Acetophenone-d5 Security Information

• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Acetophenone-d5

Comprehensive Guide to Acetophenone-d5 (CAS No. 28077-64-7): Properties, Applications, and Market Insights

Acetophenone-d5, with the CAS number 28077-64-7, is a deuterated form of acetophenone, a widely used aromatic ketone in chemical research and industrial applications. This compound is particularly valuable in NMR spectroscopy and mass spectrometry due to its stable isotopic labeling, which enhances analytical precision. The growing demand for deuterated compounds in pharmaceutical and environmental research has positioned Acetophenone-d5 as a critical reagent in modern laboratories.

The chemical structure of Acetophenone-d5 features five deuterium atoms replacing hydrogen atoms, significantly altering its physical and chemical properties. This modification makes it an excellent internal standard in quantitative analysis, reducing interference and improving accuracy. Researchers often utilize Acetophenone-d5 in studies involving metabolic pathways, drug development, and environmental monitoring, where precise measurements are paramount.

One of the most compelling applications of Acetophenone-d5 is in the field of pharmaceutical research. As the industry shifts toward personalized medicine and targeted therapies, the need for high-purity deuterated standards has surged. Acetophenone-d5 serves as a reference material in LC-MS (Liquid Chromatography-Mass Spectrometry) and GC-MS (Gas Chromatography-Mass Spectrometry) workflows, ensuring reliable data for regulatory submissions and quality control.

Beyond pharmaceuticals, Acetophenone-d5 plays a pivotal role in environmental science. With increasing global focus on pollutant tracking and sustainability, scientists employ this compound to trace organic contaminants in water and soil. Its stability and distinct isotopic signature make it indispensable for environmental forensics and risk assessment studies.

The market for Acetophenone-d5 is expanding, driven by advancements in analytical technologies and stricter regulatory requirements. Companies specializing in isotopically labeled compounds are investing in scalable synthesis methods to meet rising demand. Additionally, the integration of AI-driven analytics in chemical research has further highlighted the importance of high-quality standards like Acetophenone-d5 for machine learning model training.

For researchers and procurement specialists, selecting a reliable supplier of Acetophenone-d5 is crucial. Key considerations include purity levels (typically ≥98%), certification (e.g., ISO 9001), and batch-to-batch consistency. Storage recommendations usually emphasize protection from light and moisture to maintain stability over extended periods.

In summary, Acetophenone-d5 (CAS 28077-64-7) represents a cornerstone in modern analytical chemistry. Its versatility across life sciences, environmental testing, and industrial quality control underscores its enduring relevance. As innovation accelerates in these sectors, the strategic importance of deuterated chemical standards will only continue to grow.